Cas no 1204475-85-3 (2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid structure
1204475-85-3 structure
Product Name:2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
CAS No:1204475-85-3
MF:C10H8N2O4
MW:220.181522369385
CID:835321
Update Time:2026-04-29

2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
    • 1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid, 2-methyl ester
    • 2-methoxycarbonyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
    • Inchi: InChI=1S/C10H8N2O4/c1-16-10(15)7-6(9(13)14)5-3-2-4-11-8(5)12-7/h2-4H,1H3,(H,11,12)(H,13,14)
    • InChI Key: AKVAUGZTQYHWOQ-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(C2=C(N=CC=C2)N1)C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

2-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Related Literature

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